Cas no 898746-50-4 (5-Iodo-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 5-Iodo-1H-pyrrolo[2,3-b]pyridine
• CAS No: 898746-50-4
• MF: C₇H₅IN₂
• MW: 244.032473325729
• MDL: MFCD06659679
• CID: 715132
• PubChem ID: 329771938
• Update Time: 2024-10-26

5-Iodo-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-1H-pyrrolo[2,3-b]pyridine
• 1H-Pyrrolo[2,3-b]pyridine, 5-iodo-
• 5-Iodo-1H-pyrrolo[2,3-b]pyridine (ACI)
• 5-Iodo-7-azaindole
• CYMDPTJBUBTWEY-UHFFFAOYSA-N
• CS-0002359
• DTXSID20640104
• PB32449
• SY097452
• YKB74650
• AS-33528
• SCHEMBL294884
• 5-Iodo-1H-pyrrolo[2,3-b]pyridine, AldrichCPR
• J-517629
• MFCD06659679
• AKOS015853620
• 898746-50-4

• MDL： MFCD06659679
• Inchi： 1S/C7H5IN2/c8-6-3-5-1-2-9-7(5)10-4-6/h1-4H,(H,9,10)
• InChI Key： CYMDPTJBUBTWEY-UHFFFAOYSA-N
• SMILES： IC1C=C2C(NC=C2)=NC=1

Computed Properties

• Exact Mass: 243.95000
• Monoisotopic Mass: 243.94975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 2.082
• Melting Point: 196-197°C
• Refractive Index: 1.787
• PSA: 28.68000
• LogP: 2.16750

5-Iodo-1H-pyrrolo[2,3-b]pyridine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT